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Compound of Interest

Compound Name: NSC 16590

Cat. No.: B555794

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC 16590, also known as a,a-Dimethylglycine or a-Aminoisobutanoic acid, is an endogenous
metabolite. It is recognized for its role as a competitive inhibitor of the conversion of 1-
aminocyclopropane-1-carboxylic acid (ACC) to ethylene in plant tissues.[1] In research
settings, it serves as a valuable tool for studying ethylene biosynthesis and its physiological
effects. These application notes provide detailed information on the stability and storage of
NSC 16590, along with protocols for its handling and use in experimental settings.

Chemical Information

Property Value
a,a-Dimethylglycine, a-Aminoisobutanoic acid,
Synonyms
AlIB
Molecular Formula CaHoNO:2
Molecular Weight 103.12 g/mol
CAS Number 62-57-7

Stability and Storage Conditions
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Proper storage of NSC 16590 is crucial to maintain its integrity and ensure the reproducibility of
experimental results. The stability of the compound depends on its form (solid or in solution)

and the storage conditions.

Solid Form

The solid (powder) form of NSC 16590 is the most stable. The following table summarizes the
recommended storage conditions and stability period for the solid compound.

Storage Temperature Recommended Duration Notes

Recommended for long-term
-20°C 3 years[1]

storage.

Suitable for intermediate-term
4°C 2 years[1]

storage.

It is essential to store the solid compound in a tightly sealed container, protected from light and

moisture, to prevent degradation.

Stock Solutions

The stability of NSC 16590 in solution is lower than in its solid form. It is highly recommended
to prepare fresh solutions for immediate use. If storage of stock solutions is necessary, the
following conditions are advised. To prevent degradation from repeated freeze-thaw cycles, it is
best practice to aliquot stock solutions into single-use volumes.[1]

Storage Temperature Recommended Duration Solvent
-80°C 2 years[1] Water, appropriate buffers
-20°C 1 year Water, appropriate buffers

For its deuterated form, NSC 16590-d6, the recommended storage times for stock solutions are
shorter: 6 months at -80°C and 1 month at -20°C.

Note: While information on stability in various solvents is limited, aqueous solutions are
commonly used. For biological experiments, it is crucial to use sterile, high-purity water and to
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filter-sterilize the final solution.

Experimental Protocols
Preparation of Stock Solutions

This protocol describes the preparation of a sterile agueous stock solution of NSC 16590.
Materials:

« NSC 16590 (solid)

 Sterile, high-purity water (e.g., cell culture grade, Milli-Q)
» Sterile conical tubes (e.g., 15 mL or 50 mL)

o Sterile 0.22 um syringe filter

o Sterile syringes

o Calibrated analytical balance

» Vortex mixer

» Ultrasonic bath (optional)

Procedure:

» Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired
amount of NSC 16590 powder using a calibrated analytical balance.

 Dissolution: Transfer the powder to a sterile conical tube. Add the required volume of sterile
water to achieve the desired concentration. One supplier suggests a solubility of up to 33.33
mg/mL in water, which may require sonication to fully dissolve.

o Mixing: Vortex the solution until the solid is completely dissolved. If necessary, use an
ultrasonic bath to aid dissolution.
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« Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 um syringe filter
and dispense the solution into a new sterile conical tube. This step is critical for ensuring the
sterility of the stock solution for use in cell culture or other biological assays.

 Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use sterile tubes
(e.g., microcentrifuge tubes). Label the aliquots clearly with the compound name,
concentration, and date of preparation. Store the aliquots at the recommended temperature
(-20°C or -80°C).
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Workflow for Preparation of NSC 16590 Stock Solution
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Caption: Workflow for the preparation of a sterile NSC 16590 stock solution.
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General Handling and Use in Cell Culture

When using NSC 16590 in cell culture experiments, maintaining aseptic technique is
paramount to prevent contamination.

Procedure:

Thawing: Thaw a single-use aliquot of the NSC 16590 stock solution at room temperature or
in a 37°C water bath.

Dilution: In a sterile biosafety cabinet, dilute the stock solution to the desired final
concentration using pre-warmed, sterile cell culture medium.

Application: Add the diluted NSC 16590 solution to the cell cultures. Ensure even distribution
by gently swirling the culture vessel.

Incubation: Return the culture vessels to the incubator and monitor the cells as required by
the specific experimental design.

Signaling Pathway Inhibition

NSC 16590 acts as a competitive inhibitor in the ethylene biosynthesis pathway in plants.
Specifically, it inhibits the enzyme ACC oxidase, which catalyzes the final step in ethylene
production: the conversion of 1-aminocyclopropane-1-carboxylic acid (ACC) to ethylene.
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Ethylene Biosynthesis Inhibition by NSC 16590
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Caption: NSC 16590 inhibits the ACC oxidase step in the ethylene biosynthesis pathway.

Quality Control and Stability Testing

While general stability data is provided, it is recommended that researchers perform their own
stability assessments for their specific experimental conditions and formulations. This is
particularly important for long-term studies or when using different solvents or buffer systems.

Recommended Quality Control Measures:
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 Visual Inspection: Regularly inspect the solid compound and solutions for any changes in
color, clarity, or the presence of precipitates.

e pH Measurement: For aqueous solutions, monitor the pH to ensure it remains within the
desired range for your experiments.

o Purity Assessment: For critical applications, the purity of the compound can be periodically
assessed using analytical techniques such as High-Performance Liquid Chromatography
(HPLC).

Forced Degradation Studies: To understand the degradation pathways and establish a
comprehensive stability profile, forced degradation studies can be performed. These studies
involve exposing NSC 16590 to stress conditions such as:

Acidic and Basic Hydrolysis: Incubating the compound in solutions of varying pH.

Oxidation: Exposing the compound to oxidizing agents.

Photostability: Exposing the compound to controlled light sources.

Thermal Stress: Incubating the compound at elevated temperatures.

The results of these studies can help in identifying potential degradation products and in
developing stability-indicating analytical methods.

Disclaimer: The information provided in these application notes is for research purposes only. It
is the responsibility of the end-user to determine the suitability of this product for their specific
application. Always follow good laboratory practices and consult relevant safety data sheets
before handling any chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: NSC 16590 (a,a-
Dimethylglycine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555794#nsc-16590-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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